Cas no 1098361-12-6 (2-chloro-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylpropanamide)

• Product Name: 2-chloro-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylpropanamide
• CAS No: 1098361-12-6
• MF: C₁₃H₁₆ClNO₃
• MW: 269.724042892456
• CID: 5734032
• PubChem ID: 43244638
• Update Time: 2025-09-28

2-chloro-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• AKOS009131001
• 2-chloro-N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-N-methylpropanamide
• 2-chloro-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylpropanamide
• 2-chloro-N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-N-methylpropanamide
• 1098361-12-6
• CS-0244547
• EN300-28155
• Z248487426

• Inchi： 1S/C13H16ClNO3/c1-9(14)13(16)15(2)7-10-8-17-11-5-3-4-6-12(11)18-10/h3-6,9-10H,7-8H2,1-2H3
• InChI Key： POKDVHJYLVYNQV-UHFFFAOYSA-N
• SMILES： ClC(C)C(N(C)CC1COC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 269.0818711g/mol
• Monoisotopic Mass: 269.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-chloro-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylpropanamide

Comprehensive Overview of 2-Chloro-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylpropanamide (CAS No. 1098361-12-6)

2-Chloro-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylpropanamide, with the CAS number 1098361-12-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of amide derivatives, characterized by the presence of a chloro substituent and a benzodioxin moiety. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

In recent years, the demand for high-purity chemical intermediates like 2-chloro-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylpropanamide has surged, driven by advancements in drug discovery and precision agriculture. Researchers are increasingly exploring its potential applications in neurological disorders and plant protection, aligning with trends in personalized medicine and sustainable farming. The compound's mechanism of action and structure-activity relationship (SAR) are frequently discussed topics in scientific forums, reflecting its relevance to modern biochemical research.

The synthesis of CAS 1098361-12-6 typically involves multi-step reactions, including amide coupling and chlorination, under controlled conditions to ensure optimal yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its identity and quality. These methods are critical for meeting the stringent standards required in GMP-compliant production facilities, where the compound is often utilized.

From an industrial perspective, 2-chloro-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylpropanamide is valued for its versatility. It serves as a key building block in the development of novel therapeutics and crop protection agents. Its lipophilic nature and molecular stability enhance its bioavailability, making it a preferred choice for formulations requiring prolonged activity. This aligns with the growing focus on bioavailability enhancement in pharmaceutical sciences.

Environmental and safety considerations are paramount when handling CAS 1098361-12-6. While it is not classified as hazardous under standard regulations, proper laboratory practices and waste disposal protocols must be followed to minimize ecological impact. The compound's biodegradability and ecotoxicological profile are areas of ongoing study, particularly in the context of green chemistry initiatives.

In summary, 2-chloro-N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-N-methylpropanamide (1098361-12-6) represents a critical tool in contemporary chemical innovation. Its applications span life sciences and material engineering, underscoring its interdisciplinary importance. As research continues to uncover new uses for this compound, its role in addressing global challenges such as food security and healthcare innovation will likely expand.